Cas no 14262-07-8 (1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-)

• Product Name: 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-
• CAS No: 14262-07-8
• MF: C₁₈H₂₂O₆
• MW: 334.363686084747
• CID: 96613
• PubChem ID: 5219341
• Update Time: 2025-04-18

1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-
• 1,3,5-trimethoxy-2-(2,4,6-trimethoxyphenyl)benzene
• Spectrum4_001470
• Spectrum5_000119
• KBio3_002888
• SCHEMBL505203
• KBio2_001228
• DivK1c_006498
• CCG-214274
• CHEMBL3039408
• KBio2_003796
• CHEBI:114189
• DIFUCOL HEXAMETHYL ETHER
• KBio1_001442
• PKTVMNKLPFVXBH-UHFFFAOYSA-N
• 2,2',4,4',6,6'-Hexamethoxybiphenyl
• 14262-07-8
• Q27195277
• KBioSS_001228
• Spectrum_000748
• NCGC00178102-01
• SR-05000002597-1
• SDCCGMLS-0066505.P001
• BRD-K64246525-001-01-1
• SpecPlus_000402
• BRD-K64246525-001-02-9
• Spectrum3_001803
• KBio2_006364
• BSPBio_003385
• SR-05000002597
• DTXSID50410897
• KBioGR_002019

• Inchi： 1S/C18H22O6/c1-19-11-7-13(21-3)17(14(8-11)22-4)18-15(23-5)9-12(20-2)10-16(18)24-6/h7-10H,1-6H3
• InChI Key： PKTVMNKLPFVXBH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C1C(=CC(=CC=1OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 334.14166
• Monoisotopic Mass: 334.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 387.1°C at 760 mmHg
• Flash Point: 150.9°C
• Refractive Index: 1.52
• PSA: 55.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives